molecular formula C10H14N2O2 B15263145 3-(2-Methoxyethoxy)benzene-1-carboximidamide

3-(2-Methoxyethoxy)benzene-1-carboximidamide

Cat. No.: B15263145
M. Wt: 194.23 g/mol
InChI Key: AFBGLRWMSLNXIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Methoxyethoxy)benzene-1-carboximidamide (CAS: 1016859-17-8) is a carboximidamide derivative with the molecular formula C₁₀H₁₄N₂O₂ and a molecular weight of 194.23 g/mol. It features a benzene ring substituted with a methoxyethoxy group (–OCH₂CH₂OCH₃) at the 3-position and a carboximidamide (–C(=NH)NH₂) group at the 1-position. This compound is manufactured as a high-purity active pharmaceutical ingredient (API) intermediate (≥97% purity) under ISO-certified processes, emphasizing its role in drug development . Its methoxyethoxy side chain enhances solubility and may facilitate interactions in biological systems through hydrogen bonding or hydrophobic effects.

Properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

3-(2-methoxyethoxy)benzenecarboximidamide

InChI

InChI=1S/C10H14N2O2/c1-13-5-6-14-9-4-2-3-8(7-9)10(11)12/h2-4,7H,5-6H2,1H3,(H3,11,12)

InChI Key

AFBGLRWMSLNXIA-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=CC=CC(=C1)C(=N)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxyethoxy)benzene-1-carboximidamide typically involves the reaction of 3-(2-methoxyethoxy)benzaldehyde with ammonium acetate in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Methoxyethoxy)benzene-1-carboximidamide may involve large-scale batch reactors where the reactants are mixed and heated to the required temperature. The reaction mixture is then cooled, and the product is isolated through filtration and purification processes such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methoxyethoxy)benzene-1-carboximidamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

    Reduction: Reduction reactions can convert the carboximidamide group to an amine group.

    Substitution: The methoxyethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

    Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products Formed

    Oxidation: Formation of carboxylic acids.

    Reduction: Formation of amines.

    Substitution: Formation of various substituted benzene derivatives.

Scientific Research Applications

3-(2-Methoxyethoxy)benzene-1-carboximidamide has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyethoxy)benzene-1-carboximidamide involves its interaction with specific molecular targets. The carboximidamide group can form hydrogen bonds with biological molecules, influencing their structure and function. The methoxyethoxy group may enhance the compound’s solubility and bioavailability, facilitating its interaction with cellular pathways.

Comparison with Similar Compounds

Key Observations:

  • Halogenation : The difluoromethyl analog () introduces electronegative fluorine atoms, which may enhance metabolic stability but reduce solubility compared to methoxyethoxy derivatives .
  • Salt Forms : Hydrochloride salts (e.g., CAS 1172919-42-4) improve aqueous solubility, critical for parenteral drug formulations .

Biological Activity

3-(2-Methoxyethoxy)benzene-1-carboximidamide is a compound that has garnered interest in various fields of biological research due to its potential therapeutic applications. This article provides a detailed overview of its biological activity, synthesis, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of 3-(2-Methoxyethoxy)benzene-1-carboximidamide can be described as follows:

  • IUPAC Name : 3-(2-Methoxyethoxy)benzene-1-carboximidamide
  • Molecular Formula : C11H15N2O3
  • Molecular Weight : 225.25 g/mol

This compound features a benzene ring substituted with a methoxyethoxy group and a carboximidamide functional group, which contribute to its unique biological properties.

The biological activity of 3-(2-Methoxyethoxy)benzene-1-carboximidamide is primarily attributed to its ability to interact with various molecular targets within cells. Research indicates that it can bind to specific proteins and enzymes, thereby influencing their activity and function. This interaction may lead to alterations in biochemical pathways, which can have significant implications for cellular processes such as proliferation, apoptosis, and signal transduction.

Anticancer Properties

One of the most promising areas of research for 3-(2-Methoxyethoxy)benzene-1-carboximidamide is its potential as an anticancer agent. Studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines. For instance:

  • In vitro studies demonstrated that the compound inhibits the growth of pancreatic cancer cells by modulating key signaling pathways involved in cell cycle regulation, specifically targeting cyclin-dependent kinases (CDKs) .

Anti-inflammatory Effects

Additionally, the compound has been investigated for its anti-inflammatory properties. Research indicates that it may reduce inflammation by inhibiting pro-inflammatory cytokines and mediators, thus offering potential therapeutic benefits in conditions characterized by chronic inflammation .

Table 1: Summary of Biological Activities

Activity TypeEffectReference
AnticancerCytotoxicity against PDAC cells
Anti-inflammatoryInhibition of cytokine production
Protein InteractionModulation of enzyme activity

Table 2: Synthesis Methods

MethodDescription
Chemical SynthesisReaction of benzene derivatives with carboximidamide
Biological SynthesisPotential use in microbial fermentation processes

Case Study 1: Anticancer Activity

In a study published in ChemMedChem, researchers evaluated the effects of 3-(2-Methoxyethoxy)benzene-1-carboximidamide on pancreatic ductal adenocarcinoma (PDAC). The findings indicated that the compound significantly reduced cell viability and induced apoptosis through CDK inhibition .

Case Study 2: Anti-inflammatory Mechanism

A separate investigation focused on the anti-inflammatory effects of the compound in a murine model of arthritis. The results showed that treatment with 3-(2-Methoxyethoxy)benzene-1-carboximidamide led to decreased levels of inflammatory markers, suggesting its potential utility in managing inflammatory diseases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.